Cas no 1372804-69-7 (8-Phenylazocan-2-one)

• Product Name: 8-Phenylazocan-2-one
• CAS No: 1372804-69-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6309368
• PubChem ID: 57379217
• Update Time: 2025-06-09

8-Phenylazocan-2-one Chemical and Physical Properties

Names and Identifiers

• 1372804-69-7
• 8-phenylazocan-2-one
• EN300-1153160
• 8-Phenylazocan-2-one

• Inchi： 1S/C13H17NO/c15-13-10-6-2-5-9-12(14-13)11-7-3-1-4-8-11/h1,3-4,7-8,12H,2,5-6,9-10H2,(H,14,15)
• InChI Key： YJGGSTGZBADKAF-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 8-Phenylazocan-2-one

Recent Advances in the Study of 8-Phenylazocan-2-one (CAS: 1372804-69-7) in Chemical Biology and Pharmaceutical Research

The compound 8-Phenylazocan-2-one (CAS: 1372804-69-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by an eight-membered ring with a phenyl substituent and a lactam moiety, has been the subject of several studies aimed at exploring its biological activity and synthetic utility. The growing interest in this molecule is driven by its potential as a scaffold for drug development, particularly in the areas of oncology and neurology.

Recent studies have focused on elucidating the synthetic pathways for 8-Phenylazocan-2-one and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that utilizes palladium-catalyzed cyclization, significantly improving the efficiency of production compared to traditional methods. This advancement is critical for enabling large-scale synthesis and further pharmacological evaluation. Additionally, computational modeling studies have predicted favorable binding affinities of 8-Phenylazocan-2-one derivatives with various protein targets, including kinases and G-protein-coupled receptors (GPCRs), suggesting broad therapeutic potential.

In vitro and in vivo studies have provided promising results regarding the biological activity of 8-Phenylazocan-2-one. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives exhibit potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines. Mechanistic studies revealed that these compounds induce apoptosis through the mitochondrial pathway and inhibit key signaling pathways such as PI3K/AKT. Furthermore, preliminary neuropharmacological evaluations have indicated that 8-Phenylazocan-2-one derivatives may modulate neurotransmitter systems, potentially offering new avenues for treating neurological disorders.

The pharmacokinetic properties of 8-Phenylazocan-2-one have also been investigated in recent preclinical studies. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics, combined with low observed toxicity in animal models, position this compound as a promising candidate for further drug development. However, researchers note that metabolic stability remains an area requiring optimization, as certain derivatives exhibited rapid hepatic clearance in preclinical testing.

Looking forward, the research community anticipates several key developments related to 8-Phenylazocan-2-one. Current efforts are focused on structure-activity relationship (SAR) studies to optimize both potency and drug-like properties. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance the most promising derivatives into clinical trials, particularly for oncology indications. Additionally, the unique structural features of 8-Phenylazocan-2-one continue to inspire novel synthetic methodologies in organic chemistry, contributing to the broader field of heterocyclic compound synthesis.

In conclusion, 8-Phenylazocan-2-one (CAS: 1372804-69-7) represents an exciting area of research in chemical biology and pharmaceutical science. The compound's versatile scaffold, combined with its demonstrated biological activities and improving synthetic accessibility, suggests significant potential for therapeutic development. As research progresses, this molecule may yield important contributions to multiple therapeutic areas, particularly in addressing unmet medical needs in cancer and neurological disorders.